Cas no 3042-21-5 (1H-Pyrrole,2-methyl-5-phenyl-)

1H-Pyrrole,2-methyl-5-phenyl- structure
1H-Pyrrole,2-methyl-5-phenyl- structure
Product Name:1H-Pyrrole,2-methyl-5-phenyl-
CAS No:3042-21-5
MF:C11H11N
MW:157.211742639542
MDL:MFCD01688417
CID:318169
PubChem ID:200981
Update Time:2025-08-03

1H-Pyrrole,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,2-methyl-5-phenyl-
    • 2-Methyl-5-phenyl-1H-pyrrole
    • 2-methyl-5-phenyl-1H-pyrrol
    • 2-Methyl-5-phenyl-pyrrol
    • 2-methyl-5-phenyl-pyrrole
    • 2-Methyl-5-phenylpyrrole
    • 4-methyl-2-phenylpyrrole
    • 5-methyl-2-phenyl-1H-pyrrole
    • 5-Methyl-2-phenylpyrrole
    • AC1L45I4
    • BRN 0116070
    • CTK8I1064
    • LS-136990
    • Pyrrole, 2-methyl-5-phenyl-
    • SureCN1450720
    • 2-Phenyl-5-methyl-pyrrole
    • SCHEMBL1450720
    • 3042-21-5
    • 2-Methyl-5-phenyl-1H-pyrrole #
    • NS-01223
    • MFCD01688417
    • 5-20-07-00424 (Beilstein Handbook Reference)
    • LOLZVJJIBIGCFD-UHFFFAOYSA-N
    • AKOS022299992
    • starbld0041508
    • DTXSID30184509
    • MDL: MFCD01688417
    • Inchi: 1S/C11H11N/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8,12H,1H3
    • InChI Key: LOLZVJJIBIGCFD-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 157.08923
  • Monoisotopic Mass: 157.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 300.1°C at 760 mmHg
  • Flash Point: 123.5°C
  • Refractive Index: 1.585
  • PSA: 15.79
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1H-Pyrrole,2-methyl-5-phenyl- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB403491-250 mg
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€218.00 2023-04-25
abcr
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